Cas no 2453324-51-9 (Spermine(N3HHN3 2TosOH))

• Product Name: Spermine(N3HHN3 2TosOH)
• CAS No: 2453324-51-9
• MF: C₂₄H₃₈N₈O₆S₂
• MW: 598.738522052765
• CID: 6795000
• PubChem ID: 162420811
• Update Time: 2025-06-26

Spermine(N3HHN3 2TosOH) Chemical and Physical Properties

Names and Identifiers

• N,N'-bis(3-azidopropyl)butane-1,4-diamine;4-methylbenzenesulfonic acid
• 2453324-51-9
• N1,N4-bis(3-Azidopropyl)butane-1,4-diamine bis(4-methylbenzenesulfonate)
• MFCD32200862
• Spermine(N3HHN3 2TosOH)

• Inchi： 1S/C10H22N8.2C7H8O3S/c11-17-15-9-3-7-13-5-1-2-6-14-8-4-10-16-18-12;2*1-6-2-4-7(5-3-6)11(8,9)10/h13-14H,1-10H2;2*2-5H,1H3,(H,8,9,10)
• InChI Key： OFYBGKXTXQYAQG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O.S(C1C=CC(C)=CC=1)(=O)(=O)O.N(CCCN=[N+]=[N-])CCCCNCCCN=[N+]=[N-]

Computed Properties

• Exact Mass: 598.23557331g/mol
• Monoisotopic Mass: 598.23557331g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 40
• Rotatable Bond Count: 15
• Complexity: 445
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 178Ų

Additional information on Spermine(N3HHN3 2TosOH)

Comprehensive Overview of Spermine(N3HHN3 2TosOH) (CAS No. 2453324-51-9): Properties, Applications, and Research Insights

Spermine(N3HHN3 2TosOH), identified by its CAS number 2453324-51-9, is a chemically modified derivative of spermine, a naturally occurring polyamine. This compound has garnered significant attention in biochemical and pharmaceutical research due to its unique structural properties and potential applications. The addition of tosylate (TosOH) groups enhances its solubility and stability, making it a valuable candidate for various experimental and industrial uses.

In recent years, the scientific community has shown growing interest in polyamine derivatives like Spermine(N3HHN3 2TosOH), particularly in the context of drug delivery systems and gene therapy. Researchers are exploring its ability to facilitate nucleic acid condensation, a critical step in non-viral gene transfer. This aligns with the current trend of optimizing biocompatible carriers for CRISPR-Cas9 and mRNA-based therapies, which dominate modern biomedical discussions.

The compound's molecular structure features multiple amine groups, enabling it to interact with negatively charged biomolecules such as DNA and RNA. This property is pivotal for developing novel transfection reagents, a hot topic in biotechnology forums and academic searches. Users frequently query terms like "polyamine-based gene delivery" or "non-toxic transfection agents," reflecting the demand for safer alternatives to traditional viral vectors.

Beyond gene therapy, Spermine(N3HHN3 2TosOH) exhibits promise in cancer research. Polyamines are known to regulate cell proliferation, and their analogs are being investigated as potential anticancer agents. Studies suggest that modified spermine derivatives may selectively target tumor cells while minimizing side effects—a key focus area for precision medicine enthusiasts and oncology researchers.

From a synthetic chemistry perspective, the tosylate salt form of this compound improves its handling characteristics and shelf life. Laboratories prioritizing reproducible results often seek such stabilized variants, as evidenced by search trends around "lyophilization-friendly polyamines" and "storage-stable biochemical reagents." These practical advantages make CAS 2453324-51-9 a preferred choice for high-throughput screening and diagnostic assay development.

Environmental compatibility is another emerging discussion point. Unlike some synthetic polymers, Spermine(N3HHN3 2TosOH) degrades into naturally occurring metabolites, addressing concerns about biodegradability in therapeutic applications. This aspect resonates with the increasing emphasis on green chemistry principles across the pharmaceutical industry.

Ongoing studies are evaluating its role in neuroprotection and anti-aging formulations, tapping into the consumer health market's fascination with longevity science. Such interdisciplinary applications demonstrate the compound's versatility and justify its growing presence in scientific literature and patent filings.

In summary, Spermine(N3HHN3 2TosOH) represents a multifaceted tool for modern science, bridging gaps between basic research and translational medicine. Its CAS 2453324-51-9 identifier serves as a gateway to extensive pharmacological data, while its adaptable chemistry continues to inspire innovations across life science disciplines.